Cas no 2228358-17-4 (2,2-dimethyl-3-(5-propylthiophen-2-yl)cyclopropan-1-amine)

• Product Name: 2,2-dimethyl-3-(5-propylthiophen-2-yl)cyclopropan-1-amine
• CAS No: 2228358-17-4
• MF: C₁₂H₁₉NS
• MW: 209.350961923599
• CID: 6330471
• PubChem ID: 165657429
• Update Time: 2025-10-12

2,2-dimethyl-3-(5-propylthiophen-2-yl)cyclopropan-1-amine Chemical and Physical Properties

Names and Identifiers

• 2,2-dimethyl-3-(5-propylthiophen-2-yl)cyclopropan-1-amine
• 2228358-17-4
• EN300-1753080

• Inchi： 1S/C12H19NS/c1-4-5-8-6-7-9(14-8)10-11(13)12(10,2)3/h6-7,10-11H,4-5,13H2,1-3H3
• InChI Key： DACFFWOWIQHXBT-UHFFFAOYSA-N
• SMILES： S1C(CCC)=CC=C1C1C(C1(C)C)N

Computed Properties

• Exact Mass: 209.12382078g/mol
• Monoisotopic Mass: 209.12382078g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 214
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 54.3Ų

Additional information on 2,2-dimethyl-3-(5-propylthiophen-2-yl)cyclopropan-1-amine

Introduction to 2,2-dimethyl-3-(5-propylthiophen-2-yl)cyclopropan-1-amine (CAS No. 2228358-17-4)

2,2-dimethyl-3-(5-propylthiophen-2-yl)cyclopropan-1-amine, identified by the Chemical Abstracts Service Number (CAS No.) 2228358-17-4, is a compound of significant interest in the field of pharmaceutical chemistry and medicinal biology. This molecule, featuring a cyclopropane core substituted with a thiophene ring and amine functionality, has garnered attention due to its structural complexity and potential biological activity. The unique arrangement of its substituents makes it a promising candidate for further investigation in drug discovery and development.

The cyclopropane moiety in this compound is particularly noteworthy. Cyclopropanes are known for their high ring strain, which often translates into enhanced reactivity and biological activity. This strain can be exploited to design molecules that interact strongly with biological targets, making them valuable in the development of novel therapeutic agents. The presence of the amine group further enhances the compound's potential as a pharmacophore, allowing for various interactions with biological systems, including hydrogen bonding and ionic interactions.

The thiophene ring is another key feature of this compound. Thiophenes are heterocyclic aromatic compounds that are widely found in nature and have been extensively studied for their pharmacological properties. They are known to exhibit a range of biological activities, including antimicrobial, antifungal, anti-inflammatory, and anticancer effects. The integration of a thiophene ring into the 5-propylthiophen-2-yl substituent in this compound suggests that it may inherit some of these beneficial properties while also introducing new ones due to the unique structural context.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the biological activity of molecules with greater accuracy. These tools have been instrumental in identifying potential binding sites and interactions for 2,2-dimethyl-3-(5-propylthiophen-2-yl)cyclopropan-1-amine on various biological targets. Preliminary simulations suggest that this compound may interact with proteins involved in signal transduction and metabolic pathways, making it a candidate for further exploration in the treatment of diseases such as cancer and neurodegenerative disorders.

The synthesis of 2,2-dimethyl-3-(5-propylthiophen-2-yl)cyclopropan-1-amine presents both challenges and opportunities. The cyclopropane ring requires careful handling to maintain its integrity during synthetic transformations. However, modern synthetic methodologies have made it possible to construct complex molecules like this one with high precision and yield. Researchers have employed various strategies, including transition metal-catalyzed reactions and organometallic chemistry, to achieve the desired structure efficiently.

In addition to its potential therapeutic applications, this compound has also attracted interest from the materials science community. The unique electronic properties of the thiophene ring make it suitable for use in organic electronics, such as organic light-emitting diodes (OLEDs) and organic photovoltaics. The cyclopropane core could contribute to the stability and functionality of materials derived from this compound, making it a versatile building block for advanced materials.

Current research efforts are focused on optimizing the synthesis of 2,2-dimethyl-3-(5-propylthiophen-2-yl)cyclopropan-1-amine and exploring its biological activity in detail. Scientists are employing high-throughput screening techniques to rapidly test the compound's efficacy against various disease models. These studies aim to identify new therapeutic applications and understand the mechanisms by which this compound exerts its effects.

The integration of interdisciplinary approaches has been crucial in advancing our understanding of this molecule. Collaboration between chemists, biologists, pharmacologists, and computer scientists has led to innovative strategies for drug discovery and development. This multidisciplinary approach is expected to yield more effective and targeted therapies based on compounds like 2,2-dimethyl-3-(5-propylthiophen-2-yl)cyclopropan-1-amine.

The future prospects for this compound are promising. As our knowledge of its structure-property relationships grows, so does its potential as a lead molecule for drug development. Continued research will likely uncover new applications for CAS No. 2228358-17-4, both in medicine and materials science. The unique combination of structural features makes it a valuable asset in the quest for novel chemical entities with significant biological activity.